Vat Black 9
Description
Vat Black 9, also known as C.I.Vat Black 9 or C.I.65230, is a type of vat dye that belongs to the anthraquinones molecular structure . It appears as a black powder . It is mainly used in cotton fiber dyeing, suitable for suspension pad dyeing, and can be used with other dyes to create various shades of grey . It can also be used for silk and fiber/cotton blended dyeing, and for dyeing polyester/cotton and polyester/viscose blended fabric in black and dark grey .
Synthesis Analysis
Vat Black 9 is synthesized through a condensation reaction involving 8,16-Pyranthrenedione in nitrobenzene with Dinaphtho [1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione and 1-Aminoanthracene-9,10-dione in the presence of copper oxide and Sodium acetate trihydrate .Chemical Reactions Analysis
Vat dyes, including Vat Black 9, are insoluble in water and must first be reduced to the leuco form in an alkaline solution of sodium hydrosulfite before application to the cotton or rayon fiber . Subsequent oxidation or exposure to air restores the dye to its insoluble form .Physical And Chemical Properties Analysis
Vat Black 9 is a black powder that turns purple in concentrated sulfuric acid and black after dilution . Its density is 1.56 [at 20℃] and it has a water solubility of 2.7mg/L at 20℃ .Mechanism of Action
properties
CAS RN |
1328-25-2 |
|---|---|
Product Name |
Vat Black 9 |
Molecular Formula |
C126H58O10N4 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R)-2,3-dioctadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate](/img/structure/B1171582.png)